Cas no 8002-72-0 (Onion oil)

• Product Name: Onion oil
• CAS No: 8002-72-0
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 86155
• PubChem ID: 53472027
• Update Time: 2025-04-18

Onion oil Chemical and Physical Properties

Names and Identifiers

• Onion oil
• methyl (2R,3R)-2-amino-3-methylpentanoate,hydrochloride
• D-ISOLEUCINE METHYL ESTER HYDROCHLORIDE
• FEMA 2817
• Oils,Allium cepa
• Onion oleoresin
• 167223-42-9
• SCHEMBL4284560
• 8002-72-0
• H-D-Ile-OMe.HCl
• methyl (2R,3R)-2-amino-3-methylpentanoate;hydrochloride
• (2R,3R)-Methyl 2-amino-3-methylpentanoate hydrochloride
• CS-0375715
• Methyl D-isoleucinate hydrochloride
• GGTBEWGOPAFTTH-KGZKBUQUSA-N
• D-IsoleucineMethylEsterHydrochloride

• Inchi： 1S/C7H15NO2.ClH/c1-4-5(2)6(8)7(9)10-3;/h5-6H,4,8H2,1-3H3;1H/t5-,6-;/m1./s1
• InChI Key： GGTBEWGOPAFTTH-KGZKBUQUSA-N
• SMILES： Cl.O(C)C([C@@H]([C@H](C)CC)N)=O

Computed Properties

• Exact Mass: 181.08700
• Monoisotopic Mass: 181.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Color/Form: Light yellow to light brown green volatile essential oil with a slight aroma of lemon and apple peel like sweet balsam
• Density: 1.068 g/mL at 25 °C
• Boiling Point: 115-238 °C
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Refractive Index: n20/D 1.5534
• PSA: 52.32000
• LogP: 2.03510
• FEMA: 2817 | ONION OIL (ALLIUM CEPA L.)
• Solubility: Soluble in most non-volatile oils. Soluble in mineral oils, but slightly cloudy. Insoluble in glycerol and propylene glycol

Onion oil Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10-22-36/37/38
• Safety Instruction： 26-36
• RTECS：RL0725000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III